Cas no 104869-89-8 (Cyclopentanone, 2-(4-nitrophenyl)-)
104869-89-8 structure
Product Name:Cyclopentanone, 2-(4-nitrophenyl)-
CAS No:104869-89-8
MF:C11H11NO3
MW:205.209943056107
CID:1146908
PubChem ID:13516744
Update Time:2025-04-20
Cyclopentanone, 2-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanone, 2-(4-nitrophenyl)-
- 104869-89-8
- 2-(4-nitrophenyl)cyclopentanone
- 2-(4-Nitrophenyl)cyclopentan-1-one
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- Inchi: 1S/C11H11NO3/c13-11-3-1-2-10(11)8-4-6-9(7-5-8)12(14)15/h4-7,10H,1-3H2
- InChI Key: CNTWWEYDXOXZDB-UHFFFAOYSA-N
- SMILES: O=C1CCCC1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 205.07389321g/mol
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 62.9Ų
Cyclopentanone, 2-(4-nitrophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR340124-100mg |
2-(4-Nitrophenyl)cyclopentan-1-one |
104869-89-8 | 100mg |
£400.00 | 2023-09-02 |
Cyclopentanone, 2-(4-nitrophenyl)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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